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Application Notes and Protocols for Researchers and Drug Development Professionals

ADP-ribosylation is a critical post-translational modification that regulates a multitude of cellular
processes, including DNA repair, gene expression, and cell signaling.[1][2] The enzymes
responsible for this modification, primarily the Poly(ADP-ribose) Polymerases (PARPS), and
those that reverse it, such as Poly(ADP-ribose) Glycohydrolase (PARG) and ADP-
ribosylhydrolases (ARHSs), have emerged as significant therapeutic targets for various
diseases, including cancer and inflammatory disorders.[2][3] High-throughput screening (HTS)
plays a pivotal role in identifying and characterizing novel modulators of these enzymes. This
document provides detailed application notes and protocols for various HTS assays designed
to discover and evaluate modulators of ADP-ribosylation.

Overview of ADP-Ribosylation Signaling

ADP-ribosylation is the process of transferring ADP-ribose moieties from nicotinamide adenine
dinucleotide (NAD+) to target proteins.[2] This can result in either mono-ADP-ribosylation
(MARYylation) or poly-ADP-ribosylation (PARylation). This dynamic process is crucial for
signaling cascades that control cellular responses to environmental and internal cues.
Dysregulation of ADP-ribosylation signaling has been linked to several human diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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modulators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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